Cas no 938022-16-3 (methyl 6-(furan-2-yl)-3-phenyl-1,2oxazolo5,4-bpyridine-4-carboxylate)

• Product Name: methyl 6-(furan-2-yl)-3-phenyl-1,2oxazolo5,4-bpyridine-4-carboxylate
• CAS No: 938022-16-3
• MF: C₁₈H₁₂N₂O₄
• MW: 320.298884391785
• MDL: MFCD08558216
• CID: 4720702
• PubChem ID: 19616614
• Update Time: 2025-11-01

methyl 6-(furan-2-yl)-3-phenyl-1,2oxazolo5,4-bpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(2-furyl)-3-phenylisoxazolo[5,4-b]pyridine-4-carboxylate
• Methyl 6-(furan-2-yl)-3-phenylisoxazolo[5,4-b]pyridine-4-carboxylate
• STK351613
• SBB024645
• methyl 6-(furan-2-yl)-3-phenyl[1,2]oxazolo[5,4-b]pyridine-4-carboxylate
• methyl 6-(furan-2-yl)-3-phenyl-1,2oxazolo5,4-bpyridine-4-carboxylate

• MDL： MFCD08558216
• Inchi： 1S/C18H12N2O4/c1-22-18(21)12-10-13(14-8-5-9-23-14)19-17-15(12)16(20-24-17)11-6-3-2-4-7-11/h2-10H,1H3
• InChI Key： IARVTPJLTJSEDJ-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C(=O)OC)C=C(C3=CC=CO3)N=2)C(C2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 454
• Topological Polar Surface Area: 78.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoxazolopyridines

Additional information on methyl 6-(furan-2-yl)-3-phenyl-1,2oxazolo5,4-bpyridine-4-carboxylate

Methyl 6-(Furan-2-Yl)-3-Phenyl-1,2-Oxazolo[5,4-B]Pyridine-4-Carboxylate: A Comprehensive Overview

The compound with CAS No. 938022-16-3, known as methyl 6-(furan-2-yl)-3-phenyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylate, has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This compound is a derivative of the oxazolopyridine class, which has been extensively studied for its role in various chemical reactions and its ability to serve as a building block in the synthesis of complex molecules.

Recent studies have highlighted the importance of oxazolopyridines in drug discovery and development. The presence of the furan ring in this compound adds to its electronic versatility, making it a promising candidate for applications in pharmaceuticals and agrochemicals. Researchers have explored the synthesis of this compound through various methodologies, including multi-component reactions and ring-closing strategies, which have significantly improved the efficiency of its production.

One of the most notable aspects of methyl 6-(furan-2-yl)-3-phenyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylate is its ability to act as a precursor in the synthesis of bioactive molecules. For instance, studies have demonstrated its potential as an intermediate in the development of antitumor agents due to its ability to modulate specific cellular pathways. Additionally, the compound's carboxylic acid derivative has shown promise in catalytic applications, particularly in asymmetric catalysis.

The synthesis of this compound involves a series of well-defined steps that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in catalytic methods have enabled researchers to achieve higher yields and better purity levels when synthesizing this compound. These improvements are crucial for scaling up production for industrial applications.

From an application standpoint, methyl 6-(furan-2-yl)-3-ph en yl -1 , 2 - o x a z o l o [5 , 4 - b ] p y r i d i n e -4-carboxylate has been explored for its potential use in electronic materials. Its aromatic system and conjugated structure make it a suitable candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Preliminary studies have shown that incorporating this compound into polymer blends can enhance their electrical properties.

In terms of biological activity, recent research has focused on evaluating the compound's potential as an antimicrobial agent. Initial assays have indicated moderate activity against certain bacterial strains, suggesting that further optimization could lead to clinically relevant compounds.

Looking ahead, the development of more efficient synthetic routes for methyl 6-(furan - 2 - yl ) -3 - phen yl -1 , 2 - o x a z o l o [5 , 4 - b ] p y r i d i n e -4-carboxy late remains a key area of interest for researchers. The exploration of its application in advanced materials and biotechnology is expected to drive further innovation in these fields.